Cas no 153910-37-3 (3,5-Difluoro-N-hydroxy-4-methoxybenzimidamide)

• Product Name: 3,5-Difluoro-N-hydroxy-4-methoxybenzimidamide
• CAS No: 153910-37-3
• MF: C₈H₈F₂N₂O₂
• MW: 202.158128738403
• CID: 6289833
• PubChem ID: 22915380
• Update Time: 2025-06-07

3,5-Difluoro-N-hydroxy-4-methoxybenzimidamide Chemical and Physical Properties

Names and Identifiers

• 3,5-Difluoro-N-hydroxy-4-methoxybenzimidamide
• 3,5-difluoro-n'-hydroxy-4-methoxybenzene-1-carboximidamide
• 153910-37-3
• EN300-5022233

• Inchi： 1S/C8H8F2N2O2/c1-14-7-5(9)2-4(3-6(7)10)8(11)12-13/h2-3,13H,1H3,(H2,11,12)
• InChI Key： UUULMAXFZFBMSV-UHFFFAOYSA-N
• SMILES： FC1C=C(/C(=N/O)/N)C=C(C=1OC)F

Computed Properties

• Exact Mass: 202.05538383g/mol
• Monoisotopic Mass: 202.05538383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 67.8Ų

Additional information on 3,5-Difluoro-N-hydroxy-4-methoxybenzimidamide

Professional Introduction to 3,5-Difluoro-N-hydroxy-4-methoxybenzimidamide (CAS No. 153910-37-3)

3,5-Difluoro-N-hydroxy-4-methoxybenzimidamide is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number CAS No. 153910-37-3, belongs to the benzimidamide class of molecules, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of fluoro and hydroxymethyl substituents, contribute to its unique chemical properties and make it a subject of intense research interest.

The benzimidazole core is a prominent scaffold in medicinal chemistry, known for its ability to interact with biological targets such as enzymes and receptors. The introduction of fluorine atoms into the benzimidazole ring enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug design. In contrast, the hydroxymethyl group introduces a polar moiety that can improve solubility and binding affinity. The methoxy group further modulates the electronic properties of the molecule, influencing its reactivity and interaction with biological systems.

Recent advancements in computational chemistry and molecular modeling have allowed researchers to predict the binding modes and interactions of 3,5-Difluoro-N-hydroxy-4-methoxybenzimidamide with various biological targets. These studies have highlighted its potential as a lead compound for the development of novel therapeutic agents. For instance, computational simulations have suggested that this compound may exhibit inhibitory activity against certain kinases and proteases, which are key targets in oncology and inflammatory diseases.

In vitro studies have begun to unravel the pharmacological profile of CAS No. 153910-37-3. Initial experiments have demonstrated promising results in terms of binding affinity and selectivity towards specific enzymes. The fluoro-substituted benzimidamide core has shown particularly strong interactions with target proteins, suggesting that it could be a valuable scaffold for further derivatization and optimization. Additionally, the hydroxymethyl group has been found to enhance solubility, making this compound more amenable to formulation as an oral or injectable drug.

The synthesis of 3,5-Difluoro-N-hydroxy-4-methoxybenzimidamide presents unique challenges due to the sensitivity of the functional groups involved. Advanced synthetic methodologies, including transition-metal-catalyzed reactions and asymmetric synthesis techniques, have been employed to achieve high yields and enantiopurity. These synthetic strategies not only enhance the efficiency of production but also allow for the introduction of additional modifications that could improve pharmacological properties.

The potential therapeutic applications of this compound are broad and span multiple disease areas. Researchers are particularly interested in its potential as an anti-inflammatory agent, given the known roles of benzimidamides in modulating inflammatory pathways. Furthermore, preliminary data suggest that it may have neuroprotective properties, making it a candidate for treating neurodegenerative disorders such as Alzheimer's disease.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like CAS No. 153910-37-3. Predictive models have been developed to assess the likelihood of success for various chemical modifications, allowing researchers to prioritize compounds that are most likely to exhibit desired biological activities. This approach has significantly reduced the time required to identify lead compounds and has improved the overall efficiency of drug development pipelines.

The future prospects for 3,5-Difluoro-N-hydroxy-4-methoxybenzimidamide are bright, with ongoing research focused on optimizing its pharmacokinetic properties and exploring new therapeutic indications. Collaborative efforts between academic institutions and pharmaceutical companies are essential to translate these findings into clinical applications. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in addressing unmet medical needs.